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Compound of Interest

Compound Name: (Vinylsulfonyl)cyclopropane

Cat. No.: B14031755

Get Quote

Executive Summary & Core Directive
(Vinylsulfonyl)cyclopropane (CAS: 1708255-03-1) is a high-value electrophilic building block

used in covalent inhibitor design and diversity-oriented synthesis. Its utility stems from the vinyl

sulfone moiety—a potent Michael acceptor that forms irreversible covalent bonds with

nucleophilic cysteine residues in proteins.

The Safety Paradox: The very reactivity that makes this compound valuable for drug discovery

(covalent binding) makes it a severe biological hazard. It does not merely "irritate" tissue; it

alkylates biological thiols, potentially leading to sensitization and permanent ocular or dermal

damage.

Operational Directive:

Primary Disposal: Incineration via a licensed hazardous waste contractor is the only

acceptable method for bulk quantities.

Deactivation: Chemical quenching is strictly for spills, glassware cleaning, and trace

residues. Do not attempt to quench bulk pure material in the lab due to exotherm risks.
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Hazard Identification & Mechanism
To handle this compound safely, you must understand why it is toxic.

The Mechanism of Toxicity (Michael Addition)
Unlike simple acids or bases, (vinylsulfonyl)cyclopropane acts as a "warhead." It seeks out

electron-rich sulfur atoms in your body's proteins (specifically cysteine) and forms a permanent

bond. The cyclopropane ring adds ring-strain energy, potentially increasing the electrophilicity

of the vinyl group compared to linear analogs.
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Figure 1: Mechanism of Action. The vinyl sulfone group covalently modifies biological thiols,

leading to toxicity.

Physical & Safety Data Summary
Property Specification Safety Implication

State Solid or Low-melting Solid
Dust/Aerosol inhalation risk.

Use strictly in a fume hood.

Reactivity Michael Acceptor
Alkylates DNA/Proteins.

Potential Mutagen/Sensitizer.

Flash Point >110°C (Predicted)
Combustible but not highly

flammable.

Skin/Eye Category 1 (Damage)
Irreversible eye damage is

possible upon contact.

Storage 2–8°C, Inert Gas
Moisture/Heat can degrade it,

but toxicity remains.
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Immediate Containment & Handling
Trust Protocol: Do not rely on standard latex gloves. This compound can permeate standard

thin barriers.

Gloves: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (8 mil) or Laminate (Silver Shield) for prolonged handling.

Change Frequency: Immediately upon splash or every 30 minutes.

Respiratory: Handling outside a fume hood is forbidden. If weighing powder, use a static-free

balance enclosure inside the hood.

Eye Protection: Chemical splash goggles (ANSI Z87.1) are required.[1][2][3][4][5][6] Safety

glasses are insufficient due to the risk of dust entry.

Disposal & Deactivation Procedures
This section distinguishes between Bulk Disposal (stocks) and Trace Deactivation (cleaning).

A. Bulk Disposal (Pure Substance)
Do not treat. The safest path for pure vials is "Lab Packing."

Container: Keep in the original manufacturer vial if possible.

Secondary Containment: Place the vial in a clear, sealable bag.

Labeling: Affix a hazardous waste label.

Constituents: (Vinylsulfonyl)cyclopropane.[7]

Hazards: Toxic, Irritant, Corrosive (Eyes).[3][8]

Stream: Segregate into the Solid Toxic/Organic waste stream for incineration.
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B. Chemical Deactivation (Spills & Glassware)
For cleaning spatulas, flasks, or neutralizing small spills, you must "kill" the Michael acceptor.

We utilize the compound's own reactivity against it by overwhelming it with a "dummy"

nucleophile.

The "Scavenger" Solution Protocol:

Goal: Convert the reactive vinyl sulfone into a benign thioether adduct.

Reagents:

N-Acetylcysteine (NAC) or Glutathione (Excess). Alternative: 5% Mercaptoethanol

(Stench!).

Buffer: 0.1 M Potassium Phosphate (pH 8.0) or saturated NaHCO3.

Step-by-Step Deactivation:

Preparation: Dissolve 10 equivalents (relative to the estimated waste) of N-Acetylcysteine in

the pH 8.0 buffer. The slightly basic pH accelerates the Michael addition.

Application:

Glassware: Rinse contaminated glass with the Scavenger Solution. Let sit for 30 minutes.

Spills: Cover the spill with a paper towel soaked in the Scavenger Solution.

Completion: After 30 minutes, the vinyl sulfone is converted to a water-soluble adduct.

Final Cleanup: Wipe up/rinse with water.[1][2][3][6][9] Collect all wipes and rinsate into Liquid

Chemical Waste. Do not pour down the drain.

C. Oxidative Destruction (Alternative)
If thiol scavengers are unavailable, 10% Sodium Hypochlorite (Bleach) is an effective

alternative.

Mechanism: Oxidation of the sulfur atom and disruption of the vinyl system.
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Procedure: Soak glassware in 10% bleach for 1 hour. Rinse copiously with water.[1][2][3][4]

[5][6][8][9][10] Collect rinsate as hazardous waste.

Decision Logic for Disposal
Use this decision tree to determine the correct workflow for your specific situation.

Waste Type Identified

Is it Pure Substance / Stock Vial?

LAB PACK PROTOCOL
1. Seal in bag

2. Label 'Toxic/Irritant'
3. Direct Incineration

 Yes (Bulk)

Is it a Spill or Residue?

 No (Dilute/Trace)

DEACTIVATION PROTOCOL
1. Apply Thiol Scavenger (pH 8)

2. Wait 30 mins
3. Collect as Liquid Waste

 Preferred Method

OXIDATION PROTOCOL
(If Thiol unavailable)
Soak in 10% Bleach

 Alternative

Click to download full resolution via product page

Figure 2: Operational decision matrix for disposal workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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